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Compound of Interest

Compound Name: (2,3-13C2)Oxirane

Cat. No.: B1601739 Get Quote

Proper management and disposal of (2,3-13C2)Oxirane, an isotopically labeled form of

ethylene oxide, are critical for ensuring laboratory safety and environmental protection. As

ethylene oxide is a known carcinogen, mutagen, and reproductive toxin, as well as being

extremely flammable and reactive, all handling and disposal procedures must be conducted

with stringent safety measures in place.[1]

A comprehensive disposal plan should be established before any work with (2,3-13C2)Oxirane
begins.[2][3] This plan must address the handling of unused product, contaminated solid and

liquid waste, and emergency procedures for spills.

Key Safety and Disposal Data
The following table summarizes essential quantitative data pertinent to the safe handling and

disposal of ethylene oxide.
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Parameter Value Source

OSHA Permissible Exposure

Limit (PEL)

1.0 ppm (8-hour time-weighted

average)
[4]

Flammability Dilution (Liquid)
22 volumes of water to 1

volume of liquid EtO
[5]

Flammability Dilution (Vapor)
100 volumes of water to 1

volume of EtO vapor
[5]

Recommended Incineration

Temperature
> 800°C [6]

Aquatic Toxicity LC50 (Fathead

Minnow, 96h)
84 mg/L [7]

Aquatic Toxicity LC50

(Daphnia magna, 48h)
137 - 300 mg/L [7]

RCRA Hazardous Waste Code

(Unused)
U115 [5]

Experimental Protocols for Waste Management
Adherence to established protocols is mandatory for the safe disposal of (2,3-13C2)Oxirane
and associated waste. These procedures are designed to minimize exposure and prevent

environmental contamination.

Protocol 1: Segregation and Packaging of Contaminated
Solid Waste

Designate Waste Streams: Establish a dedicated, clearly labeled hazardous waste collection

point within the laboratory, preferably inside a chemical fume hood.[8]

Collect Waste: Place all contaminated solid materials—including personal protective

equipment (PPE) like gloves and lab coats, absorbent paper, and empty containers—into a

primary, impermeable container, such as a heavy-duty plastic bag.[9]
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Double Bagging: Securely seal the primary bag. Place this sealed bag into a second,

durable, and leak-proof outer container.[2][9]

Labeling: Affix a hazardous waste label to the outer container. The label must clearly state

"DANGER/CAUTION – CHEMICAL CARCINOGEN," list the chemical name "(2,3-
13C2)Oxirane," and include any other identifiers required by your institution or local

regulations.[8]

Storage: Store the sealed container in a designated, secure, and well-ventilated area away

from ignition sources, awaiting pickup by a certified hazardous waste contractor.[10][11]

Protocol 2: Management of Accidental Spills
Emergency Response: Treat any spill or leak as an emergency. Immediately evacuate all

non-essential personnel from the area.[5]

Control Ignition Sources: Eliminate all potential sources of ignition, including sparks, open

flames, and hot surfaces. Use only spark-proof tools for cleanup.[1][10]

Ventilation: Ensure the area is well-ventilated to disperse gaseous ethylene oxide.

Containment: For liquid spills, use a non-combustible absorbent material to contain the

substance.[4]

Collection: Carefully collect the absorbent material and contaminated debris. Package and

label this waste according to Protocol 1.[10]

Decontamination: Wash the spill area thoroughly with water.[4] Collect the contaminated

wash water as hazardous liquid waste; do not discharge it into the sewer system.[10]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (2,3-13C2)Oxirane and related waste materials.
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Waste Generation & Segregation

Waste Packaging & Labeling

Temporary Storage

Final Disposal

Generate (2,3-13C2)Oxirane Waste
(Solid, Liquid, Unused Product)

Segregate Waste Streams at Point of Generation

Solid Waste:
Place in primary container (e.g., plastic bag)

Liquid Waste:
Collect in a sealed, compatible container

Unused Product:
Keep in original, sealed container

Double-bag solid waste into a durable outer container

Label all containers:
'Hazardous Waste', 'Carcinogen', Chemical Name

Store sealed containers in a designated, secure,
and ventilated hazardous waste area

Maintain inventory of stored waste

Arrange for pickup by a certified
hazardous waste disposal service

Final Disposal Method:
- Approved High-Temperature Incineration

- Licensed Biological Treatment Facility

Click to download full resolution via product page

Caption: Workflow for (2,3-13C2)Oxirane Waste Disposal.
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Procedural Summary for Disposal
Pre-planning: Before use, contact your institution's Environmental Health and Safety (EHS)

office to confirm specific disposal procedures and obtain the necessary containers and

labels.[3]

Segregation: At the point of generation, separate (2,3-13C2)Oxirane waste from general

laboratory trash. This includes contaminated solids (gloves, wipes), liquids, and any unused

product.[2]

Containment:

Solids: Double-bag and place in a rigid, sealed container.[2][9]

Liquids: Collect in a dedicated, leak-proof, and chemically compatible container. Never

pour down the drain.[2]

Unused Product: Keep in its original container where possible. If feasible, arrange for

return to the supplier.[7] Otherwise, treat as hazardous waste.

Labeling: Clearly label all waste containers with "Hazardous Waste," "Chemical Carcinogen,"

and the chemical name "(2,3-13C2)Oxirane."[8]

Storage: Store waste in a designated, secure, and well-ventilated area away from heat and

ignition sources. The storage area should have secondary containment.[11][12]

Disposal: Arrange for a licensed hazardous waste contractor to collect and dispose of the

material.[11] The primary methods of disposal are high-temperature incineration in an

approved facility or, in some cases, biological treatment.[5][6][13] Under no circumstances

should this chemical be disposed of in regular trash or released into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.jefferson.edu/content/dam/academic/facilities-management/environmental-health-safety/biological-laboratory-chemical-safety/lab-guidelines-carcinogens.pdf
https://www.benchchem.com/product/b1601739?utm_src=pdf-body
https://policies.uq.edu.au/document/view-current.php?id=443
https://policies.uq.edu.au/document/view-current.php?id=443
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132019
https://policies.uq.edu.au/document/view-current.php?id=443
https://balchem.com/wp-content/uploads/2024/11/SDS-EO-100.pdf
https://www.benchchem.com/product/b1601739?utm_src=pdf-body
https://www1.udel.edu/ehs/research/chemical/chemical-carcinogens.html
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://www.htpchem.com/Dext/file_down?dir=product&fileName=aa935d09021548c086a5723bf5dbb967&oriFileName=E_GHS_MSDS0089_E.O__Decryption.pdf
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://www.sterility.com/wp-content/uploads/SDS-ENG-Ethylene-Oxide-Refill-Kit-REV-0-ID-31029.pdf
https://www.eto-sterile.com/blog/how-to-dispose-of-eto-waste-after-sterilization-872709.html
https://www.atsdr.cdc.gov/toxprofiles/tp137-c5.pdf
https://policies.uq.edu.au/document/view-current.php?id=443
https://www.benchchem.com/product/b1601739?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. download.basf.com [download.basf.com]

2. Working Safely with Carcinogens Guideline / Document / Policy and Procedure Library
[policies.uq.edu.au]

3. jefferson.edu [jefferson.edu]

4. osha.gov [osha.gov]

5. sterility.com [sterility.com]

6. eto-sterile.com [eto-sterile.com]

7. balchem.com [balchem.com]

8. Chemical Carcinogens - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

9. Article - Laboratory Safety Manual - ... [policies.unc.edu]

10. echemi.com [echemi.com]

11. chem.tamu.edu [chem.tamu.edu]

12. htpchem.com [htpchem.com]

13. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [(2,3-13C2)Oxirane proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601739#2-3-13c2-oxirane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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